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Compound of Interest

Compound Name: BAY 249716

Cat. No.: B15563277

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BAY 249716 is a small molecule modulator of the tumor suppressor protein p53. It has been

shown to stabilize various p53 protein variants, including wild-type (WT) and certain mutant

forms, by modulating their condensation state.[1][2] This activity leads to the activation of the

p53 signaling pathway, resulting in anti-proliferative effects in cancer cell lines. These

application notes provide detailed protocols for cell-based assays to characterize the activity of

BAY 249716, focusing on its effects on p53 signaling and cancer cell proliferation.

Mechanism of Action: p53 Signaling Pathway
The p53 protein plays a critical role in preventing tumor formation by responding to cellular

stress signals such as DNA damage, oncogene activation, and hypoxia. Under normal,

unstressed conditions, p53 levels are kept low through continuous degradation mediated by its

negative regulator, MDM2. Upon cellular stress, p53 is stabilized and activated, allowing it to

function as a transcription factor. Activated p53 binds to specific DNA sequences known as p53

response elements (p53 REs) in the promoter regions of its target genes. This binding initiates

the transcription of genes involved in various cellular processes, including:
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Cell Cycle Arrest: Primarily through the induction of p21 (CDKN1A), which inhibits cyclin-

dependent kinases (CDKs) required for cell cycle progression.

Apoptosis (Programmed Cell Death): Through the upregulation of pro-apoptotic proteins

such as Bax and PUMA.

DNA Repair: By activating genes involved in DNA repair pathways.

BAY 249716 is understood to stabilize p53, leading to an accumulation of active p53 in the cell

nucleus. This enhanced p53 activity results in the increased transcription of its downstream

target genes, ultimately leading to an anti-proliferative response in cancer cells.
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Start

Seed cells in 96-well plate
(5,000-10,000 cells/well)

Incubate for 24h

Treat with BAY 249716 serial dilutions

Incubate for 72h

Add MTT solution (10 µL/well)

Incubate for 2-4h

Solubilize formazan crystals

Read absorbance at 570 nm

Calculate IC50 value

End

 

Start

Seed U2OS cells in 96-well plate

Transfect with p53-luciferase reporter

Incubate for 24h

Treat with BAY 249716

Incubate for 16-24h

Measure luminescence

Calculate fold induction

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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